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Compound of Interest

Compound Name: Palladium nitrate

Cat. No.: B167615 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Palladium(II) nitrate (CAS 10102-

05-3), a versatile inorganic compound with significant applications in catalysis and chemical

synthesis.

Chemical and Physical Properties
Palladium(II) nitrate, with the chemical formula Pd(NO₃)₂, is a red-brown crystalline solid.[1][2]

It is deliquescent, meaning it tends to absorb moisture from the air and dissolve.[2][3][4] This

compound is soluble in water and dilute nitric acid.[3][4][5]
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Property Value Reference

Molecular Formula N₂O₆Pd [6]

Molecular Weight 230.43 g/mol [2][6][7]

Appearance
Red-brown crystalline powder

or solid
[1][2]

Density 1.118 g/mL at 25 °C [3]

Melting Point Decomposes above 100 °C [2]

Solubility
Soluble in water and dilute

nitric acid.[3][4][5]

pH < 1.0 [1]

Synthesis and Preparation
Palladium(II) nitrate can be synthesized through several methods. A common laboratory

preparation involves the reaction of palladium metal with nitric acid.[3][4][5] Another method is

the dissolution of palladium oxide hydrate in dilute nitric acid, followed by crystallization.[3][4][5]

Experimental Protocol: Synthesis of Palladium(II) Nitrate

Objective: To synthesize Palladium(II) nitrate from palladium metal.

Materials:

Fine palladium metal powder

Concentrated nitric acid (HNO₃)

Distilled water

Heating apparatus (e.g., hot plate with magnetic stirrer)

Crystallization dish

Filtration apparatus
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Procedure:

In a well-ventilated fume hood, carefully add finely divided palladium metal to warm

concentrated nitric acid.

Gently heat the mixture with stirring until the palladium metal has completely dissolved,

forming a yellow-brown solution.

Allow the solution to cool slowly to room temperature.

Transfer the solution to a crystallization dish and allow the solvent to evaporate slowly.

Yellow-brown, deliquescent prisms of Palladium(II) nitrate will crystallize out of the solution.

[3][4]

Separate the crystals from the remaining liquid by filtration.

Dry the crystals in a desiccator to prevent absorption of atmospheric moisture.

Applications in Research and Industry
Palladium(II) nitrate is a key reagent and catalyst in various chemical transformations.

Catalysis: It serves as a precursor for the preparation of both homogeneous and supported

palladium catalysts.[8] These catalysts are crucial in a wide range of organic reactions,

including:

Cross-coupling reactions (e.g., Suzuki, Heck, Stille), which are fundamental in the

synthesis of pharmaceuticals, fine chemicals, and advanced materials.[8]

Hydrogenation and hydrogen transfer reactions, widely used in the petrochemical and

pharmaceutical industries.[8]

Alkene nitration to form glycol dinitrates.[9]

Electronic Materials: Palladium(II) nitrate is utilized in the preparation of conductive inks and

for the activation of surfaces for electroless plating, which is important in the manufacturing

of printed circuit boards and other electronic components.[8][10]
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Nanotechnology: It is an important raw material for the synthesis of platinum-palladium

carbon alloy nanocatalysts, which have applications in fuel cells.[3][5]

Analytical Chemistry: It can be used as a matrix modifier in graphite furnace atomic

absorption spectrophotometry for the determination of trace elements like arsenic.[3][5]

Logical Relationship: From Precursor to Application
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Palladium(II) Nitrate's role as a precursor.

Safety and Handling
Palladium(II) nitrate is a hazardous substance and must be handled with appropriate safety

precautions.

Hazards: It is classified as an oxidizer and can intensify fires.[1] It causes severe skin burns

and eye damage.[1]
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Personal Protective Equipment (PPE): Wear protective gloves, clothing, eye protection, and

face protection when handling this chemical.[1]

First Aid: In case of contact with skin or eyes, rinse immediately with plenty of water and

seek medical attention. If inhaled, move the person to fresh air.[1]

Storage: Keep away from heat, sparks, open flames, and other ignition sources. Store in a

tightly closed container in a dry and well-ventilated place.

Hazard Statement GHS Code

May intensify fire; oxidizer H272

Causes severe skin burns and eye damage H314

Experimental Workflow: Preparation of a Supported Palladium Catalyst
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Catalyst Preparation Steps

Analysis

Dissolve Pd(NO₃)₂
in appropriate solvent

Impregnate support
(e.g., activated carbon)

Solution of Pd(II)

Dry the impregnated support

Reduce Pd(II) to Pd(0)
(e.g., with H₂ or NaBH₄)

Wash and dry the
final catalyst

Characterize the catalyst
(e.g., TEM, XRD)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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